Cas no 1185147-81-2 (2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3)

1185147-81-2 structure
Product name:2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Chemical and Physical Properties
Names and Identifiers
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- 2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3
- 2-tert-butyl-5-(trideuteriomethyl)-1,3-dioxane-5-carboxylic acid
- 1185147-81-2
- DTXSID10675743
- 2-tert-Butyl-5-(~2~H_3_)methyl-1,3-dioxane-5-carboxylic acid
- 2-tert-Butyl-5-(methyl-d3)-1,3-dioxane-5-carboxylic Acid
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- Inchi: InChI=1S/C10H18O4/c1-9(2,3)8-13-5-10(4,6-14-8)7(11)12/h8H,5-6H2,1-4H3,(H,11,12)/i4D3
- InChI Key: KTTYIKKAGVPDJZ-GKOSEXJESA-N
- SMILES: [2H]C([2H])([2H])C1(COC(OC1)C(C)(C)C)C(=O)O
Computed Properties
- Exact Mass: 205.13900
- Monoisotopic Mass: 205.139
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.8A^2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 296.5±35.0 °C at 760 mmHg
- Flash Point: 109.6±19.4 °C
- PSA: 55.76000
- LogP: 1.49630
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B693297-10mg |
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 |
1185147-81-2 | 10mg |
$ 1171.00 | 2023-04-18 | ||
TRC | B693297-1mg |
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 |
1185147-81-2 | 1mg |
$ 150.00 | 2023-04-18 |
2-tert-Butyl-5-methyl-1,3-dioxane-5-carboxylic Acid-d3 Related Literature
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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